3-Nitro-4-[4-(phenylsulfonyl)piperazin-1-yl]-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)benzamide
3-Nitro-4-[4-(phenylsulfonyl)piperazin-1-yl]-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)benzamide
Brand Name:
Vulcanchem
CAS No.:
591736-52-6
VCID:
VC0352955
InChI:
InChI=1S/C27H32N4O5S/c32-26(28-27-16-19-12-20(17-27)14-21(13-19)18-27)22-6-7-24(25(15-22)31(33)34)29-8-10-30(11-9-29)37(35,36)23-4-2-1-3-5-23/h1-7,15,19-21H,8-14,16-18H2,(H,28,32)
SMILES:
C1CN(CCN1C2=C(C=C(C=C2)C(=O)NC34CC5CC(C3)CC(C5)C4)[N+](=O)[O-])S(=O)(=O)C6=CC=CC=C6
Molecular Formula:
C27H32N4O5S
Molecular Weight:
524.6g/mol
3-Nitro-4-[4-(phenylsulfonyl)piperazin-1-yl]-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)benzamide
CAS No.: 591736-52-6
Main Products
VCID: VC0352955
Molecular Formula: C27H32N4O5S
Molecular Weight: 524.6g/mol
CAS No. | 591736-52-6 |
---|---|
Product Name | 3-Nitro-4-[4-(phenylsulfonyl)piperazin-1-yl]-N-(tricyclo[3.3.1.1~3,7~]dec-1-yl)benzamide |
Molecular Formula | C27H32N4O5S |
Molecular Weight | 524.6g/mol |
IUPAC Name | N-(1-adamantyl)-4-[4-(benzenesulfonyl)piperazin-1-yl]-3-nitrobenzamide |
Standard InChI | InChI=1S/C27H32N4O5S/c32-26(28-27-16-19-12-20(17-27)14-21(13-19)18-27)22-6-7-24(25(15-22)31(33)34)29-8-10-30(11-9-29)37(35,36)23-4-2-1-3-5-23/h1-7,15,19-21H,8-14,16-18H2,(H,28,32) |
Standard InChIKey | NFTKVZUEXPMQMS-UHFFFAOYSA-N |
SMILES | C1CN(CCN1C2=C(C=C(C=C2)C(=O)NC34CC5CC(C3)CC(C5)C4)[N+](=O)[O-])S(=O)(=O)C6=CC=CC=C6 |
Canonical SMILES | C1CN(CCN1C2=C(C=C(C=C2)C(=O)NC34CC5CC(C3)CC(C5)C4)[N+](=O)[O-])S(=O)(=O)C6=CC=CC=C6 |
PubChem Compound | 4003198 |
Last Modified | Nov 11 2021 |
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